Cas no 2190141-86-5 (1-[3-(4-Morpholinylmethyl)-1-azetidinyl]-2-propen-1-one)

1-[3-(4-Morpholinylmethyl)-1-azetidinyl]-2-propen-1-one is a specialized chemical compound featuring a morpholine-substituted azetidine core conjugated with a propenone moiety. This structure imparts unique reactivity, making it valuable in organic synthesis and pharmaceutical research. The morpholine group enhances solubility and stability, while the azetidine ring contributes to steric and electronic modulation, facilitating selective reactions. The α,β-unsaturated ketone functionality allows for Michael additions and other nucleophilic transformations, broadening its utility in heterocyclic chemistry. Its well-defined molecular architecture supports precise derivatization, making it a versatile intermediate for drug discovery and material science applications. The compound’s balanced properties ensure consistent performance in complex synthetic pathways.
1-[3-(4-Morpholinylmethyl)-1-azetidinyl]-2-propen-1-one structure
2190141-86-5 structure
Product Name:1-[3-(4-Morpholinylmethyl)-1-azetidinyl]-2-propen-1-one
CAS No:2190141-86-5
MF:C11H18N2O2
MW:210.272822856903
CID:5409693
Update Time:2025-08-05

1-[3-(4-Morpholinylmethyl)-1-azetidinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-[3-(4-Morpholinylmethyl)-1-azetidinyl]-2-propen-1-one
    • Inchi: 1S/C11H18N2O2/c1-2-11(14)13-8-10(9-13)7-12-3-5-15-6-4-12/h2,10H,1,3-9H2
    • InChI Key: AVGFPHFMJSLLHV-UHFFFAOYSA-N
    • SMILES: C(N1CC(CN2CCOCC2)C1)(=O)C=C

Experimental Properties

  • Density: 1.123±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 368.3±17.0 °C(Predicted)
  • pka: 7.14±0.10(Predicted)

1-[3-(4-Morpholinylmethyl)-1-azetidinyl]-2-propen-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6702139-1.0g
1-{3-[(morpholin-4-yl)methyl]azetidin-1-yl}prop-2-en-1-one
2190141-86-5 95.0%
1.0g
$0.0 2025-03-13

Additional information on 1-[3-(4-Morpholinylmethyl)-1-azetidinyl]-2-propen-1-one

Compound CAS No. 2190141-86-5: 1-[3-(4-Morpholinylmethyl)-1-azetidinyl]-2-propen-1-one

The compound with CAS No. 2190141-86-5, known as 1-[3-(4-Morpholinylmethyl)-1-azetidinyl]-2-propen-1-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development. The azetidine ring and morpholine substituent are key structural elements that contribute to its functional versatility.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry, particularly for their ability to modulate enzyme activity and cellular signaling pathways. The presence of the morpholine group further enhances the compound's stability and bioavailability, making it a valuable candidate for therapeutic interventions. Researchers have explored its potential as a kinase inhibitor, which could be pivotal in treating conditions such as cancer and inflammatory diseases.

One of the most intriguing aspects of this compound is its ability to form bioisosteric replacements in drug design. By substituting certain functional groups, it can mimic the effects of other bioactive molecules while improving pharmacokinetic properties. This characteristic has led to its consideration in the development of next-generation small molecule inhibitors, which are essential for targeting specific molecular pathways in complex diseases.

The synthesis of 1-[3-(4-Morpholinylmethyl)-1-azetidinyl]-2-propen-1-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of its production, ensuring scalability for potential large-scale manufacturing. This has made it more accessible for preclinical studies and early-stage clinical trials.

In terms of biological activity, this compound exhibits potent antiproliferative effects against various cancer cell lines, as demonstrated in recent in vitro studies. Its ability to inhibit key enzymes involved in cell cycle regulation suggests a potential role in chemotherapy. Additionally, preliminary data indicate that it may also possess anti-inflammatory properties, opening avenues for its use in treating chronic inflammatory conditions.

Another area where this compound shows promise is in the field of neurodegenerative diseases. Preclinical models have shown that it can modulate neuroprotective pathways, potentially offering a new approach to treating conditions such as Alzheimer's disease and Parkinson's disease. The combination of its structural stability and bioactivity makes it a strong candidate for further exploration in this domain.

From an environmental standpoint, researchers have also investigated the compound's biodegradability and ecological impact. Studies suggest that it has a relatively low environmental footprint, with efficient degradation under aerobic conditions. This aligns with current trends toward sustainable chemistry practices and eco-friendly drug development.

In conclusion, the compound with CAS No. 2190141-86-5 represents a significant advancement in modern organic chemistry and pharmacology. Its unique structure, coupled with promising biological activity, positions it as a valuable tool in drug discovery and development. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing some of the most challenging medical conditions of our time.

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